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Compound of Interest

Compound Name: Sulfo-Cy5-Methyltetrazine

Cat. No.: B15557156

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for utilizing Sulfo-Cy5-Methyltetrazine in flow

cytometry experiments. This far-red fluorescent dye is a valuable tool for cell surface labeling

through a bioorthogonal click chemistry reaction, offering high specificity and minimal

background interference.[1]

Introduction
Sulfo-Cy5-Methyltetrazine is a water-soluble, far-red fluorescent dye designed for

bioorthogonal labeling.[1][2] It participates in an inverse electron demand Diels-Alder

cycloaddition (iEDDA) with a trans-cyclooctene (TCO) group.[3][4] This highly efficient and

specific "click" reaction allows for the covalent labeling of TCO-modified biomolecules, such as

antibodies, on the cell surface for subsequent flow cytometric analysis.[3][4][5] The sulfonated

nature of the dye enhances its water solubility, making it ideal for use in aqueous biological

buffers.[1][2]

A key feature of many tetrazine-dye conjugates is a degree of fluorescence quenching by the

tetrazine moiety. Upon ligation with a TCO group, this quenching is alleviated, leading to a
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significant increase in fluorescence intensity.[6][7][8] This fluorogenic response results in a high

signal-to-noise ratio, which is advantageous for sensitive detection in flow cytometry.

Spectral Properties
Proper instrument setup is crucial for detecting the Sulfo-Cy5 signal while minimizing spectral

overlap with other fluorochromes in a multicolor panel.

Parameter Wavelength/Value

Excitation Maximum ~646 nm[1]

Emission Maximum ~662 nm[1]

Recommended Laser 633/640 nm[4][9]

Recommended Filter 670/30 nm bandpass (or similar)[4]

Experimental Workflow
The general workflow for labeling cells using a two-step approach with a TCO-modified

antibody and Sulfo-Cy5-Methyltetrazine is depicted below. This method involves an initial

"pre-targeting" step where the TCO-labeled antibody binds to the cellular target, followed by the

"ligation" step where the Sulfo-Cy5-Methyltetrazine reacts with the TCO group.
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Step 1: Pre-targeting

Step 2: Ligation & Analysis

Prepare Cell Suspension

Incubate with TCO-labeled
Antibody (30-60 min, 37°C)

Wash to Remove
Unbound Antibody

Add Sulfo-Cy5-Methyltetrazine
Staining Solution (15-30 min, RT)

Proceed to Ligation

Wash to Remove
Excess Dye

Resuspend in FACS Buffer

Acquire on Flow Cytometer

 

TCO-Modified
Antibody +

iEDDA
Click Reaction

Sulfo-Cy5-
Methyltetrazine

Fluorescently Labeled
Antibody on Cell Surface
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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